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Compound of Interest

Compound Name: 5-Methylisoxazol-3-amine

Cat. No.: B124983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 5-Methylisoxazol-3-amine, a versatile biochemical reagent and

pharmaceutical intermediate. The information is intended for professionals in research,

discovery, and drug development to ensure its safe and effective use in the laboratory.

Chemical and Physical Properties
5-Methylisoxazol-3-amine, with the CAS number 1072-67-9, is an organic compound

featuring an isoxazole ring substituted with a methyl and an amino group.[1] This structure

contributes to its chemical reactivity and potential biological activity.[1] It is typically a white to

off-white crystalline solid.[1]
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Property Value Source(s)

Molecular Formula C₄H₆N₂O [2][3]

Molecular Weight 98.10 g/mol [2][3]

CAS Number 1072-67-9 [2]

Melting Point 59-61 °C (lit.) [4]

Synonyms

3-Amino-5-methylisoxazole, 5-

Methyl-3-isoxazolamine, 5-

Methyl-1,2-oxazol-3-amine

[2][5]

Hazard Identification and GHS Classification
There are some discrepancies in the GHS classification of 5-Methylisoxazol-3-amine across

different suppliers. While some safety data sheets (SDS) classify it as not a hazardous

substance or mixture, aggregated GHS information from multiple sources indicates several

potential hazards.[2][6] Researchers should handle this compound with the caution required for

a potentially hazardous substance.

The aggregated GHS information suggests the following classifications:
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
! Warning

Serious Eye

Damage/Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
! Warning

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation
! Warning

Flammable solids

(Category 2)

H228: Flammable

solid
🔥 Danger

Germ cell

mutagenicity

(Category 2) -

Suspected

H341: Suspected of

causing genetic

defects

हेल्थ हज़ार्ड Warning

Carcinogenicity

(Category 2) -

Suspected

H351: Suspected of

causing cancer
हेल्थ हज़ार्ड Warning

Note: The mutagenicity and carcinogenicity classifications are based on a smaller percentage

of notifications to the ECHA C&L Inventory and should be considered as potential hazards

requiring caution.[2]

Safety and Handling Precautions
Given the potential hazards, the following handling precautions are recommended:

3.1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[7]
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Ensure that eyewash stations and safety showers are readily accessible.[7]

3.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[4] Gloves must

be inspected prior to use and disposed of properly after handling.[6]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[7]

3.3. General Hygiene Measures:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.[7]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in the laboratory.

First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[4]

Skin Contact

Immediately wash off with plenty of soap and

water. Remove contaminated clothing. Seek

medical attention if irritation persists.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[7]

Fire Fighting and Disposal
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[8]

Specific Hazards: May produce toxic fumes of carbon monoxide, carbon dioxide, and

nitrogen oxides upon combustion.[7]

Disposal: Dispose of this chemical and its container at a licensed waste disposal facility.[8]

Do not allow it to enter drains.[8]

Toxicological Information
Detailed quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) for 5-Methylisoxazol-3-amine are not readily available in the public

domain.[9] The toxicological properties have not been thoroughly investigated.[9] However, the

GHS classifications suggest potential for skin, eye, and respiratory irritation, as well as possible

long-term effects such as mutagenicity and carcinogenicity.[2]
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Potential Mechanism of Action and Signaling
Pathways of Isoxazole Derivatives
While the specific mechanism of toxicity for 5-Methylisoxazol-3-amine has not been

elucidated, studies on other isoxazole derivatives provide insights into their potential biological

activities. Some isoxazole derivatives have been shown to induce apoptosis (programmed cell

death).[10] One study on a different isoxazole derivative identified a pro-apoptotic mechanism

involving the activation of caspases, Fas, and NF-κB1.[10] It is important to note that this is a

generalized pathway for the isoxazole class of compounds and has not been specifically

confirmed for 5-Methylisoxazol-3-amine.
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Caption: Potential pro-apoptotic signaling pathway of isoxazole derivatives.

Experimental Protocols for Safety Assessment
Specific experimental protocols for the safety assessment of 5-Methylisoxazol-3-amine are

not publicly available. However, a standard approach to assess the genotoxic potential of a
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chemical involves a battery of in vitro and in vivo tests. The following workflow illustrates a

logical progression for such an assessment, based on general guidance for genotoxicity

testing.[11]

Genotoxicity Testing Workflow

Start

In Vitro Assays
(e.g., Ames test, Mouse Lymphoma Assay)

In Vivo Assays
(e.g., Rodent Micronucleus Test)

If positive or equivocal

Data Analysis and
Risk Assessment

If negative

End

Click to download full resolution via product page

Caption: A logical workflow for genotoxicity assessment.

8.1. In Vitro Mutagenicity Assay (Example: Ames Test)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://assets.publishing.service.gov.uk/media/61c316cdd3bf7f1f71aa7ca7/strategy-for-genotoxicity-testing-of-chemicals-guidance.pdf
https://www.benchchem.com/product/b124983?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is a generalized example and would require optimization for the specific test

substance.

Preparation: Prepare various concentrations of 5-Methylisoxazol-3-amine in a suitable

solvent (e.g., DMSO). Also, prepare positive and negative controls.

Bacterial Strains: Use several strains of Salmonella typhimurium with different mutations in

the histidine operon.

Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation

system (e.g., S9 fraction from rat liver) to detect metabolites that may be mutagenic.

Exposure: Add the test compound, bacterial culture, and S9 mix (if applicable) to molten top

agar and pour onto minimal glucose agar plates.

Incubation: Incubate the plates at 37°C for 48-72 hours.

Scoring: Count the number of revertant colonies (his+). A significant, dose-dependent

increase in the number of revertants compared to the negative control indicates a positive

result for mutagenicity.

8.2. In Vivo Genotoxicity Assay (Example: Rodent Micronucleus Test)

This protocol is a generalized example and must be conducted in compliance with animal

welfare regulations.

Animal Model: Use a suitable rodent species (e.g., mice or rats).

Dose Administration: Administer 5-Methylisoxazol-3-amine to the animals via an

appropriate route (e.g., oral gavage, intraperitoneal injection) at multiple dose levels. Include

vehicle and positive control groups.

Sample Collection: Collect bone marrow or peripheral blood at appropriate time points after

the final dose.

Slide Preparation: Prepare slides and stain them to visualize polychromatic erythrocytes

(PCEs) and normochromatic erythrocytes (NCEs).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b124983?utm_src=pdf-body
https://www.benchchem.com/product/b124983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microscopic Analysis: Score a predetermined number of PCEs for the presence of

micronuclei. Also, determine the ratio of PCEs to NCEs to assess bone marrow toxicity.

Data Analysis: A statistically significant, dose-dependent increase in the frequency of

micronucleated PCEs in the treated groups compared to the vehicle control group indicates

in vivo genotoxicity.

This guide is intended to provide a summary of the available safety and handling information

for 5-Methylisoxazol-3-amine. It is crucial to consult the most recent Safety Data Sheet (SDS)

from your supplier before use and to conduct a thorough risk assessment for your specific

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Methylisoxazol-3-amine: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124983#5-methylisoxazol-3-amine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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